Cas no 1393330-67-0 (4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride)

• Product Name: 4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride
• CAS No: 1393330-67-0
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 4787539
• Update Time: 2025-05-19

4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride

• Inchi： 1S/C11H16N2O.2ClH/c12-11(3-6-14-7-4-11)8-10-2-1-5-13-9-10;;/h1-2,5,9H,3-4,6-8,12H2;2*1H
• InChI Key： OBLDMASNHMSDTK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC2C=NC=CC=2)(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 48.1

Additional information on 4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride

Introduction to 4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride (CAS No. 1393330-67-0)

4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1393330-67-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyridin-3-ylmethyl substituent attached to a tetrahydro-2H-pyran scaffold and terminated with an amine group in its dihydrochloride salt form, has garnered attention due to its structural complexity and potential biological activity.

The tetrahydro-2H-pyran ring system is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility, improve metabolic stability, and modulate pharmacokinetic properties of drug candidates. The presence of the pyridin-3-ylmethyl group introduces a nitrogen-rich moiety that can engage in hydrogen bonding interactions with biological targets, making this compound a promising candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been growing interest in the design and synthesis of molecules that incorporate both pyridine and tetrahydropyran moieties, as these structural elements have been shown to exhibit a wide range of biological activities. For instance, pyridine-based compounds are frequently found in kinase inhibitors, while tetrahydropyrans are often used to improve oral bioavailability. The combination of these features in 4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride suggests potential applications in the treatment of various diseases, particularly those involving protein-protein interactions or enzyme inhibition.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The pyridin-3-ylmethyl group can serve as a linker to connect different pharmacophoric units, while the tetrahydro-2H-pyran ring can provide a rigid or flexible framework depending on the substitution pattern. This versatility makes it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in medicinal chemistry. Compounds containing nitrogen atoms are often more lipophilic and can exhibit enhanced binding affinity to biological targets. The amine group in 4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride provides a site for further functionalization, allowing chemists to modify the compound's properties to optimize its biological activity. For example, derivatization of the amine group could lead to the formation of ureas or sulfonamides, which are known to be important pharmacophores in many drugs.

The dihydrochloride salt form of this compound enhances its solubility in water, which is crucial for pharmaceutical applications. Poor solubility is a major challenge in drug development, as it can limit bioavailability and therapeutic efficacy. By forming a salt with hydrochloric acid, the compound becomes more soluble, making it easier to formulate into injectable solutions or oral dosage forms.

In the context of current research trends, there is increasing emphasis on developing drugs that target multiple disease pathways simultaneously. Multitarget drugs have the potential to provide broader therapeutic effects with fewer side effects compared to single-target agents. The structural features of 4-(Pyridin-3-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride make it a promising candidate for multitarget drug design. For instance, the pyridin-3-ylmethyl group could interact with both protein kinase targets and other enzymes or receptors, while the tetrahydro-2H-pyran ring could modulate lipid binding or other non-covalent interactions.

Another area of interest is the development of orally bioavailable drugs that can cross biological barriers effectively. The tetrahydro-2H-pyran moiety is known to improve oral bioavailability by enhancing passive diffusion across cell membranes. This property makes it particularly valuable for drugs that need to reach their target site via oral administration. Additionally, the presence of polar functional groups such as the amine group increases solubility and permeability, further enhancing oral bioavailability.

The synthesis of 4-(Pyridin-3-yli...